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Compound of Interest

Compound Name: 12-Dinonadecanoyl-rac-glycerol

Cat. No.: B3025918

In-Depth Technical Guide: 12-Dinonadecanoyl-
rac-glycerol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability, relevant
experimental protocols, and biological context of 12-Dinonadecanoyl-rac-glycerol. This
diacylglycerol (DAG) analogue is a valuable tool for researchers studying lipid signaling,
particularly pathways involving protein kinase C (PKC).

Commercial Availability and Suppliers

12-Dinonadecanoyl-rac-glycerol (CAS No. 140456-19-5) is available from a limited number
of specialized chemical suppliers. The following tables summarize the available information on
suppliers and product specifications. Researchers are advised to contact the suppliers directly
for the most current information, including purity, availability, and pricing.

Table 1: Known Suppliers of 12-Dinonadecanoyl-rac-glycerol
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Supplier Product Name Catalog Number Website
12-Dinonadecanoyl-

MedChemExpress HY-145541 --INVALID-LINK--
rac-glycerol

) 1,2-Dinonadecanoyl-

Cayman Chemical 27009 --INVALID-LINK--
rac-glycerol

Shanghai Amole

Biotechnology Co., 1,2-Dinonadecanoin Not available

Ltd.

Table 2: Product Specifications (Based on Available Information)

Parameter MedChemEXxpress Cayman Chemical
CAS Number 140456-19-5 140456-19-5

Molecular Formula C41H8005 Not specified

Molecular Weight 653.07 Not specified

Purity >98% (Contact for specific Not specified (Contact for

batch data)

specific batch data)

Physical State

Not specified (Contact for

Solid (Contact for details)

details)

Storage

Recommended to store as

specified on the Certificate of -20°C

Analysis.

Biological Context: Diacylglycerol Signaling

Diacylglycerols are critical second messengers in a multitude of cellular signaling pathways.

Their primary role is the activation of protein kinase C (PKC) isoforms, which in turn
phosphorylate a wide array of downstream targets, leading to diverse physiological responses.
The general mechanism of DAG-mediated signaling is initiated by the hydrolysis of membrane

phospholipids by phospholipases.
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General Diacylglycerol Signaling Pathway

The following diagram illustrates the canonical pathway of diacylglycerol generation and its
subsequent activation of Protein Kinase C.

Click to download full resolution via product page

Figure 1. Canonical Diacylglycerol (DAG) signaling pathway leading to Protein Kinase C (PKC)
activation.

Experimental Protocols

While specific experimental protocols for 12-Dinonadecanoyl-rac-glycerol are not readily
available in the public domain, the following sections provide detailed methodologies for
common experiments involving diacylglycerols. These can be adapted by researchers for use
with 12-Dinonadecanoyl-rac-glycerol.

Lipid Extraction from Biological Samples

This protocol is a general method for extracting lipids, including diacylglycerols, from cells or
tissues.

Materials:
» Biological sample (cell pellet or tissue)

e Chloroform
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Methanol

0.9% NacCl solution

Glass homogenization tubes
Centrifuge

Nitrogen gas stream

Appropriate solvent for resuspension (e.g., chloroform/methanol mixture)

Procedure:

Homogenization: Homogenize the cell pellet or tissue sample in a 2:1 (v/v) mixture of
chloroform:methanol. The final volume of the solvent should be approximately 20 times the
volume of the sample.

Agitation: Agitate the homogenate on a shaker at room temperature for 15-20 minutes.

Phase Separation: Add 0.2 volumes of 0.9% NaCl solution to the homogenate to induce
phase separation.

Centrifugation: Centrifuge the mixture to separate the phases. The lower organic phase will
contain the lipids.

Lipid Collection: Carefully collect the lower organic phase containing the lipids.
Drying: Evaporate the solvent under a stream of nitrogen gas.

Resuspension: Resuspend the dried lipid extract in a suitable solvent for downstream
analysis.

In Vitro Protein Kinase C (PKC) Activity Assay

This protocol outlines a general method for measuring the activation of PKC by a

diacylglycerol.

Materials:
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e Purified PKC enzyme

e 12-Dinonadecanoyl-rac-glycerol

e Phosphatidylserine (PS)

e ATP (containing y-32P-ATP for radioactive detection, or use a non-radioactive Kit)

o PKC substrate peptide

» Kinase buffer (e.g., 20 mM HEPES, pH 7.4, 10 mM MgClz, 1 mM CaClz, 1 mM DTT)
o Stop solution (e.g., EDTA solution)

e Phosphocellulose paper or other method for separating phosphorylated from
unphosphorylated substrate

 Scintillation counter (for radioactive assay) or appropriate plate reader (for non-radioactive
assay)

Procedure:
 Lipid Vesicle Preparation:

o In a glass tube, mix 12-Dinonadecanoyl-rac-glycerol and phosphatidylserine in the
desired molar ratio in an organic solvent (e.g., chloroform).

o Evaporate the solvent under a stream of nitrogen to form a thin lipid film.
o Resuspend the lipid film in kinase buffer by vortexing or sonication to form lipid vesicles.

¢ Kinase Reaction:

[e]

In a microcentrifuge tube, combine the kinase buffer, the prepared lipid vesicles, the PKC
substrate peptide, and the purified PKC enzyme.

[e]

Initiate the reaction by adding ATP (containing the label).

o

Incubate the reaction mixture at 30°C for a specified time (e.g., 10-20 minutes).
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o Stopping the Reaction: Terminate the reaction by adding a stop solution.
o Detection of Phosphorylation:

o Spot the reaction mixture onto phosphocellulose paper.

o Wash the paper extensively to remove unincorporated ATP.

o Quantify the incorporated radioactivity using a scintillation counter. Alternatively, use a
commercial non-radioactive PKC assay kit and follow the manufacturer's instructions for
detection.

Experimental Workflow for Studying DAG-Mediated
Cellular Effects

The following diagram outlines a typical workflow for investigating the cellular effects of a
diacylglycerol like 12-Dinonadecanoyl-rac-glycerol.
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» To cite this document: BenchChem. [12-Dinonadecanoyl-rac-glycerol suppliers and
commercial availability]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b3025918#12-dinonadecanoyl-rac-glycerol-suppliers-
and-commercial-availability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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